(3-((6-Methylpyridazin-3-yl)oxy)piperidin-1-yl)(thiophen-2-yl)methanone

• IUPAC Name: [3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C15H17N3O2S/c1-11-6-7-14(17-16-11)20-12-4-2-8-18(10-12)15(19)13-5-3-9-21-13/h3,5-7,9,12H,2,4,8,10H2,1H3
• InChI Key: FLBVJEKAVJGFMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCCN(C2)C(=O)C3=CC=CS3
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not available in the search results.

Scientific Research Applications

Synthesis and Structural Analysis

A significant area of research involves the synthesis and structural analysis of novel compounds with potential biological activities. For instance, novel derivatives have been synthesized as selective transient receptor potential vanilloid 4 (TRPV4) channel antagonists, demonstrating analgesic effects in various models. These studies involve detailed design, synthesis, and structure-activity relationship (SAR) analysis of the compounds, highlighting the importance of molecular modification for achieving desired biological activities (Tsuno et al., 2017).

Antiproliferative Activity

Research has been conducted on the preparation of compounds for anticancer evaluation, illustrating the potential of certain derivatives in inhibiting the growth of cancer cells. This includes the synthesis of novel classes of compounds starting from methyl 2-(2-methoxy-2-oxoethyl)furan- and thiophene-3-carboxylate, indicating their significance in the development of anticancer drugs (Gouhar & Raafat, 2015).

Pharmacological Evaluation

Compounds structurally related to the query have been evaluated pharmacologically, with studies revealing their potential as antagonists for specific receptors. This includes the evaluation of small molecule antagonists of the G protein-coupled receptor NPBWR1 (GPR7), highlighting the therapeutic potential of these compounds in modulating receptor activities (Romero et al., 2012).

Antimicrobial Activity

New pyridine derivatives have been synthesized and evaluated for their antimicrobial activities, showcasing the importance of novel compounds in combating microbial resistance. This includes the preparation of amide derivatives and their in vitro screening against bacteria and fungi, emphasizing the role of chemical synthesis in developing new antimicrobial agents (Patel et al., 2011).

Molecular Docking Studies

Molecular docking studies have been conducted to understand the interaction of these compounds with biological targets, aiding in the design of more potent and selective drugs. This includes the evaluation of estrogen receptor binding affinity and the synthesis of pyrimidine-piperazine-chromene and -quinoline conjugates, which have shown anti-proliferative activities against human breast cancer cell lines (Parveen et al., 2017).